Cas no 842-07-9 (Sudan I)

Sudan I (solvent yellow 14) is an azo conjugated red dye, which can be used as an additive for some products, such as oil \ solvent or polishing agent Sudan I inhibits the growth of Clostridium perfringens and rhamnosus

Sudan I structure

Product Name:Sudan I

CAS No:842-07-9

Molecular Formula:C₁₆H₁₂N₂O

Molecular Weight:248.27928352356

MDL:MFCD00003911

CID:40055

PubChem ID:13297

Sudan I Properties

Names and Identifiers

- Sudan I
- 1-Phenylazo-2-naphthol
- C.I. 12055
- Solvent Yellow 14
- sudan I (C.I. 12055)
- Oil-soluble Yellow R
- C.I.Solvent Yellow 14
- SudanI,pure100GR
- SudanI,pure25GR
- 1-(Phenylazo)-2-Naphthalenol
- 1-phenylazo-naphthalen-2-ol
- 2-phenylazo-naphthalen-1-ol
- Benzene-(azo-1)-2-hydroxynaphthalene
- Benzene-azo-β-naphthol
- Carminaph
- Oil orange
- SCARLET B
- Soudan I
- SUDAN
- SUDAN 1
- Sudan Ⅰ
- Sudan I, pure
- Sudan J
- Sudan yellow
- Solvent Yellow 14
- C.I. Solvent Yellow 14
- Grasal Orange
- Spirit Orange
- Fast Orange
- Fast Oil Orange
- Pyronalorange
- Dunkelgelb
- Fettorange lg
- Organol Orange
- Stearix Orange
- Cerotinorange G
- Motiorange R
- Scharlach B
- Fettorange R
- Calcogas M
- Orange Pel
- Fettorange 4a
- Sansel Orange G
- Toyo Oil Orange
- Spirit Yellow I
- Grasan Orange R
- Petrol Orange Y
- Oleal Orange R
- Ceres Orange R
- Sudan Orange R
- Sudan Orange
- 1-(2-Phenyldiazenyl)-2-naphthalenol (ACI)
- 2-Naphthalenol, 1-(phenylazo)- (9CI)
- 2-Naphthol, 1-phenylazo- (3CI)
- C.I. Solvent Yellow 14 (8CI)
- Sudan Yellow (6CI)
- 1-(2-Hydroxynaphthyl)azobenzene
- 1-(Phenylazo)-2-hydroxynaphthalene
- 1-(Phenylazo)-2-naphthol
- 1-Benzeneazo-2-naphthol
- 1-Phenylazo-2-naphthalenol
- 1-Phenylazo-β-naphthol
- 2-Hydroxy-1-(phenylazo)naphthalene
- 2-Hydroxynaphthyl-1-azobenzene
- Benzeneazo-β-naphthol
- Brasilazina Oil Orange
- C.I. Disperse Yellow 97
- Calcogas Orange NC
- Disperse Yellow 97
- Dispersol Fast Orange B
- Dispersol Yellow PP
- Enial Orange I
- Fast Oil Orange I
- Fat Orange 4A
- Fat Orange G
- Fat Orange I
- Fat Orange R
- Fat Orange R 01
- Fat Orange RS
- Fat Soluble Orange
- Hidaco Oil Orange
- Lacquer Orange VG
- Morton Orange Y
- NSC 11227
- NSC 51524
- Oil Orange 2311
- Oil Orange 2B
- Oil Orange 31
- Oil Orange 5101
- Oil Orange 7078-V
- Oil Orange E
- Oil Orange PEL
- Oil orange PS
- Oil Orange R
- Oil Orange Z-7078
- +Expand
- MDL： MFCD00003911
- InChIKey： MRQIXHXHHPWVIL-UHFFFAOYSA-N
- Inchi： 1S/C16H12N2O/c19-15-11-10-12-6-4-5-9-14(12)16(15)18-17-13-7-2-1-3-8-13/h1-11,19H
- SMILES： OC1C(N=NC2C=CC=CC=2)=C2C(C=CC=C2)=CC=1

Computed Properties

Exact Mass: 248.09500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 248.095
Heavy Atom Count: 19
Complexity: 312
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 45
Molecular Weight: 248.28

Experimental Properties

LogP: 4.96080
PSA: 44.95000
Refractive Index: 1.5800 (estimate)
Water Partition Coefficient: 0.5 g/L (30 ºC)
Boiling Point: 443.653°C at 760 mmHg
Melting Point: 131-133 °C (lit.)
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 443.653 °C at 760 mmHg
Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992)
Color/Form: Dark red powder.
Stability/Shelf Life: Incompatible with strong oxidizing agents.
Solubility: Insoluble in water and alkali solution, slightly soluble in ethanol, easily soluble in oil and mineral oil, soluble in acetone and benzene.
Sensitiveness: Sensitive to humidity
Color index: 12055
Density: 1.1077 (rough estimate)

Sudan I Security Information

Symbol: GHS07 GHS08
RTECS：QL4900000
WGK Germany：2
Safety Instruction： S61-S46-S36/37-S22
Risk Phrases：R40; R43; R53; R68
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H317,H341,H351,H413
Warning Statement： P280
Prompt：warning
Storage Condition：4°C, protect from light
PackingGroup：Ⅲ
Risk Phrases： 40-43-53-68
Signal Word：Warning
HazardClass：6.1

Sudan I Customs Data

HS CODE：2928000090
Customs Data：

China Customs Code:
2928000090

Overview:

2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Sudan I Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IDTE-25g	1-(Phenylazo)-2-Naphthalenol	842-07-9	98% HPLC	25g	$7.00	2024-04-21
abcr	AB141746-250 g	Sudan I; .	842-07-9		250g	€171.20	2023-04-04
Ambeed	A897815-25g	1-(Phenyldiazenyl)naphthalen-2-ol	842-07-9	95% HPLC	25g	$7.0	2024-07-24
Chemenu	CM191672-100g	Sudan I	842-07-9	95%	100g	$***	2023-05-29
ChemScence	CS-5362-500mg	Sudan I	842-07-9	99.78%	500mg	$50.0	2022-04-26
Cooke Chemical	A7329012-250MG	Sudan Ⅰ , Analysis of standard products, for food analysis	842-07-9	≥99%(HPLC)	250mg	RMB 397.60	2023-09-07
DC Chemicals	DCS-039-20 mg	Sudan I	842-07-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
Enamine	EN300-21432-0.05g	1-(2-phenyldiazen-1-yl)naphthalen-2-ol	842-07-9	95%	0.05g	$19.0	2023-09-16
MedChemExpress	HY-D0024-10mM*1mLinDMSO	Sudan I	842-07-9	99.78%	10mM*1mLinDMSO	￥440	2022-05-18
S e l l e c k ZHONG GUO	S6191-25mg	Sudan I	842-07-9	99.84%	25mg	¥794.77	2023-09-15

Sudan I Synthesis

Synthetic Circuit 1

62-53-3

875-83-2

842-07-9

85-86-9

Reaction Conditions

1.1 Reagents: Sodium nitrite Catalysts: Boron trifluoride Solvents: Water ; 2 min, rt
1.2 2 min, rt

Reference

BF3.SiO2: an efficient catalyst for the synthesis of azo dyes at room temperature

Mirjalili, Bi Bi Fatemeh; et al, Current Chemistry Letters, 2012, 1(3), 109-114

Synthetic Circuit 2

58367-01-4

842-07-9

85-83-6

64-75-5

Reaction Conditions

1.1 Solvents: Ethanol ; 8 h, 180 °C

Reference

Multifunctional Carbon Dots-Based Fluorescence Detection for Sudan I, Sudan IV and Tetracycline Hydrochloride in Foods

Zhang, Min; et al, Nanomaterials, 2022, 12(23),

Synthetic Circuit 3

62-53-3

135-19-3

842-07-9

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid , Polytetrafluoroethylene Solvents: Water ; 20 min, rt
1.2 40 min, rt

Reference

A quantitative one-pot synthesis method for industrial azo pigments with recyclable wastewater

Feng, Guangyuan; Zhu, Meiling; Liu, Lei; Li, Chunbao, Green Chemistry, 2019, 21(7), 1769-1776

Synthetic Circuit 4

586-96-9

135-19-3

842-07-9

Reaction Conditions

1.1 Reagents: Nitric oxide

Reference

Reactions of nitrosobenzenes with nitrogen monoxide

Iida, Hirotada; Sato, Toshiyasu; Kawamoto, Hiroshi; Takahashi, Kazumasa; Yamada, Kazutoshi, Nippon Kagaku Kaishi, 1978, (7), 1003-6

Synthetic Circuit 5

62-53-3

135-19-3

842-07-9

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Catalysts: 1H-Imidazolium, 3-ethenyl-1-(4-hydroxybutyl)-, chloride (1:1), homopolymer (silica nanoparticle-bound) Solvents: Water ; 0 - 5 °C; 10 min, 0 - 5 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 5 min, 0 - 5 °C
1.3 5 min, 0 - 5 °C

Reference

New Generation of Nitrite Functionalized Star-like Polyvinyl Imidazolium Compound: Application as a Nitrosonium Source and Three Dimensional Nanocatalyst for the Synthesis of Azo Dyes

Shomali, Ashkan; Valizadeh, Hassan; Noorshargh, Saeideh, Letters in Organic Chemistry, 2017, 14(6), 409-418

Synthetic Circuit 6

62-53-3

135-19-3

842-07-9

Reaction Conditions

1.1 Catalysts: Graphene (oxide, nitrite-functionalized) ; 5 min, 0 - 5 °C
1.2 Solvents: Methanol ; 0 - 5 °C; 5 min, 0 - 5 °C

Reference

Graphene Derivative As a Highly Efficient Nitrosonium Source: A Reusable Catalyst for Diazotization and Coupling Reaction

Pethsangave, Dattatray A.; Khose, Rahul V.; Chaskar, Atul C.; Jun, Seong Chan; Some, Surajit, ChemistrySelect, 2016, 1(21), 6933-6940

Synthetic Circuit 7

62-53-3

135-19-3

842-07-9

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 0 °C; 0 - 5 °C
1.2 Reagents: Acetic acid Solvents: Water ; 12 min, 0 - 5 °C
1.3 Reagents: Sodium nitrite Solvents: Water ; pH 3 - 4, 0 - 5 °C

Reference

Process intensification in azo dyes

Shankarling, Ganapati S.; Deshmukh, Pratik P.; Joglekar, Amruta R., Journal of Environmental Chemical Engineering, 2017, 5(4), 3302-3308

Synthetic Circuit 8

135-19-3

62-53-3

842-07-9

Reaction Conditions

1.1 Catalysts: Graphene (carboxyl- and nitrite-functionalized, reaction products with quantum dots) ; 10 min, rt
1.2 Solvents: Water ; 10 min, rt

Reference

Carboxyl and nitrite functionalized graphene quantum dots as a highly active reagent and catalyst for rapid diazotization reaction and synthesis of azo-dyes under solvent-free conditions

Valizadeh, Hassan; shomali, Ashkan; Nourshargh, Saideh; Mohammad-Rezaei, Rahim, Dyes and Pigments, 2015, 113, 522-528

Synthetic Circuit 9

135-19-3

100-34-5

842-07-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water

Reference

Synthesis and characteristics of some organic dyes

Khobrani, Salihah Hussain A., Journal of Chemical, 2023, 13(1), 1-11

Synthetic Circuit 10

62-53-3

135-19-3

842-07-9

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 0 °C; 10 min, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 20 s, 0 °C

Reference

Continuous flow solvent free organic synthesis involving solids (reactants/products) using a screw reactor

Sharma, Brijesh M.; Atapalkar, Ranjit S.; Kulkarni, Amol A., Green Chemistry, 2019, 21(20), 5639-5646

Synthetic Circuit 11

62-53-3

135-19-3

842-07-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile ; 30 min, 0 - 5 °C
1.2 Solvents: Acetonitrile ; 0 - 5 °C; 12 h, 0 - 5 °C

Reference

Diazotization of anilines and diazo coupling with a coupling component mediated by a polymer-supported sodium nitrite and a polymeric acid

Karimi Zarchi, Mohammad Ali; Karimi, Mohammad, Journal of Applied Polymer Science, 2012, 123(5), 2762-2767

Synthetic Circuit 12

62-53-3

135-19-3

842-07-9

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Acetonitrile ; 0.5 h, 0 - 5 °C
1.2 Solvents: Acetonitrile ; 0 - 5 °C; 45 min, 0 - 5 °C

Reference

Synthesis of azo chromophores by using a polymer-supported sodium nitrite

Zarchi, Mohammad Ali Karimi; Karimi, Mohammad, Journal of Applied Polymer Science, 2011, 120(1), 538-543

Synthetic Circuit 13

135-19-3

62-53-3

842-07-9

Reaction Conditions

1.1 Reagents: Sodium nitrite Catalysts: Montmorillonite ((Al1.33-1.67Mg0.33-0.67)(Ca0-1Na0-1)0.33Si4(OH)2O10.xH2O) (copper, iron, or zinc-exchanged) Solvents: Water ; 30 min, rt; 30 min, rt; 1 h, rt

Reference

Application of modified clays in diazotization and azo coupling reactions in water

Chermahini, Alireza Najafi; Doukheh, Maryam; Hassan, Hassan Zadeh; Bostanian, Mehdi, Journal of Industrial and Engineering Chemistry (Amsterdam, 2012, 18(2), 826-833

Sudan I Raw materials

Sudan I Preparation Products

Sudan I Suppliers

Kaiyuan Shenxin Chemical., Co Ltd

Audited Supplier

(CAS:842-07-9)

MR./MRS.:ZHANG LING

Phone:13804987718

Email:1253960@qq.com

Shenyang yimerck chemical products Co., Ltd

Audited Supplier

(CAS:842-07-9)

MR./MRS.:FENG JING LI

Phone:13998106873

Email:297303255@qq.com

Shenyang Simchoice Chemical Co., Ltd.

Audited Supplier

(CAS:842-07-9)

MR./MRS.:LI HUA

Phone:13840269002

Email:274311108@qq.com

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:842-07-9)

MR./MRS.:WANG HONG XIA

Phone:18981717076

Email:2355253619@qq.com

SHEN YANG HUA XI Biotechnology Co., Ltd.

Audited Supplier

(CAS:842-07-9)

MR./MRS.:LOU NV SHI

Phone:13204042536

Email:47464550@qq.com

Hubei XinHongli Chemical Co., Ltd.

Audited Supplier

(CAS:842-07-9)

MR./MRS.:ZHU YU WEI

Phone:15172537016

Email:1018283355@qq.com

SHEN YANG SHENG DA HUA GONG Co., Ltd.

Audited Supplier

(CAS:842-07-9)

MR./MRS.:TIAN JING LI

Phone:13840408209

Email:tianmi0406@126.com

Sudan I Related Literature

1. Structural variations in metal complexes of a tertiary α-hydroxyoxime†

Daniel D'Alessio,Daniel M. Lombardo,Jamila G. Vaughan,Brian W. Skelton,Keith R. Barnard,Mark. I. Ogden Dalton Trans., 2015,44, 7163-7168
2. Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†

Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
3. Comparison of atomic emission spectrometric data obtained for aluminium standard samples of different origin

J. Anal. At. Spectrom., 1994,9, 1117-1120
4. Organizing multivalency in carbohydrate recognition

Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
5. The detrimental influence of bacteria (E. coli, Shigella and Salmonella) on the degradation of organic compounds (and vice versa) in TiO2 photocatalysis and near-neutral photo-Fenton processes under simulated solar light

Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
6. Inorganic analysis

Analyst, 1905,30, 136-139
7. Facile fabrication of a modified polyamide acid porous membrane for uranium enrichment in wastewater†

Zhiming Mi,Lingjun Meng,Junman Wang,Lintao Liao,Yangyang Huang,Kaiyang Zhang,Jingling Xiao,Tongtong Xie,Yuhang Yan,Yiping Zhong,Zhixiao Liu New J. Chem., 2023,47, 14364-14373
8. Gold(i)-doped films: new routes for efficient room temperature phosphorescent materials†

Araceli de Aquino,Khai-Nghi Truong,Kari Rissanen,Yongsik Jung,Hyeonho Choi,João Carlos Lima Dalton Trans., 2021,50, 3806-3815
9. Nucleation: theory and experiment

Mikhail P. Anisimov Russ. Chem. Rev., 2003,72, 591-628
10. Catalyst-free synthesis of α1-oxindole-α-hydroxyphosphonates via phospha-aldol reaction of isatins employing N-heterocyclic phosphine (NHP)-thiourea†

Nagaraju Molleti,Jun Yong Kang Org. Biomol. Chem., 2016,14, 8952-8956

842-07-9 (Sudan I) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:842-07-9)Sudan I

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Cas no 842-07-9 (Sudan I)

Sudan I Properties

Names and Identifiers

Computed Properties

Experimental Properties

Sudan I Security Information

Sudan I Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Sudan I Price

Sudan I Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Sudan I Raw materials

Sudan I Preparation Products

Sudan I Suppliers

Sudan I Related Literature

842-07-9 (Sudan I) Related Products